Cas no 1806387-79-0 (6-Phenyl-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 1806387-79-0
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907328
• Update Time: 2025-05-21

6-Phenyl-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-6-12(17-7-10(11)8-18)9-4-2-1-3-5-9/h1-8H
• InChI Key： DOYWVXARAOYOCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C2C=CC=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde

6-Phenyl-4-(trifluoromethyl)nicotinaldehyde: A Comprehensive Overview

The compound 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde, with the CAS number 1806387-79-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinaldehydes, which are derivatives of nicotinic acid, a key component in the synthesis of various bioactive molecules. The presence of a phenyl group at the 6-position and a trifluoromethyl group at the 4-position introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent studies have highlighted the potential of 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde as a precursor in the synthesis of heterocyclic compounds, which are widely used in drug discovery. The trifluoromethyl group, known for its electron-withdrawing nature, enhances the reactivity of the molecule, facilitating various nucleophilic and electrophilic reactions. This property has been exploited in the development of novel anti-inflammatory agents and anticancer drugs. For instance, researchers have reported that derivatives of this compound exhibit significant inhibitory activity against COX-2 enzymes, a key target in inflammation-related diseases.

In addition to its role in drug discovery, 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde has also been explored in the field of materials science. The molecule's ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that incorporating this compound can significantly improve the porosity and stability of these materials, making them more suitable for industrial applications.

The synthesis of 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde involves a multi-step process that typically begins with the alkylation of nicotinic acid derivatives. The introduction of the phenyl and trifluoromethyl groups is achieved through carefully designed substitution reactions, often utilizing palladium-catalyzed coupling techniques. These methods ensure high yields and excellent regioselectivity, which are critical for maintaining the integrity of the molecule's structure. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis, which offers faster reaction times and reduced energy consumption.

Beyond its chemical applications, 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde has shown promise in analytical chemistry as a chiral selector in liquid chromatography. Its ability to induce enantioselective interactions with chiral analytes makes it a valuable tool in enantiomeric separation. Recent studies have demonstrated that this compound can be used to develop highly sensitive assays for detecting trace amounts of chiral compounds in complex matrices, such as pharmaceutical formulations or environmental samples.

In conclusion, 6-Phenyl-4-(trifluoromethyl)nicotinaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable building block for chemical research and development. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.